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Compound of Interest

Compound Name: 1,2-Bis(furan-2-yl)ethane-1,2-diol
CAS No.: 4464-77-1
Cat. No.: B2723048
Get Quote
. J

Executive Technical Summary

Furan-based diols are emerging as critical bio-based monomers for high-performance polymers
(e.g., PEF) and pharmaceutical intermediates.[1] However, their structural similarity to furan—a
known Group 2B carcinogen—necessitates a rigorous differentiation in safety protocols.

This guide establishes that 2,5-Furandimethanol (FDM) and Tetrahydrofuran-2,5-dimethanol
(THFDM) possess distinct toxicological signatures driven by their degree of saturation.[1] While
FDM presents risks associated with aromatic ring activation and thermal instability, THFDM
behaves as a peroxide-forming ether with solvent-like narcotic properties.[1]

Compound Identification
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Tetrahydrofuran-2,5-

Feature 2,5-Furandimethanol (FDM) _
dimethanol (THFDM)
CAS RN 1883-75-6 104-80-3 (cis/trans mix)
Aromatic furan ring, two - Saturated tetrahydrofuran ring,
Structure
CH20H groups two -CH20H groups
Physical State Solid (Beige/White powder) Liquid (Viscous, hygroscopic)
Thermal instability, potential Peroxide formation, solvent
Key Hazard ] o ]
metabolic activation narcosis

Toxicological Profile & Mechanism
Mechanism of Toxicity: The Metabolic Bifurcation

The toxicity of furanics is dictated by the metabolic fate of the furan ring. Understanding this
pathway is crucial for risk assessment in drug development.

e Furan (Parent): Metabolized by CYP2EL1 to cis-2-butene-1,4-dial (BDA), a highly reactive
unsaturated dialdehyde that crosslinks DNA and proteins, leading to cytotoxicity and
carcinogenesis.[1]

o FDM (The Diol): The presence of hydroxymethyl groups alters the metabolic trajectory.

o Detoxification Pathway: FDM is primarily oxidized by alcohol dehydrogenases (ADH) to 5-
Hydroxymethylfurfural (HMF) and subsequently to 2,5-Furandicarboxylic acid (FDCA).[1]
FDCA is water-soluble, stable, and rapidly excreted, representing a safe endpoint.

o Toxification Pathway: If oxidation is inhibited or the ring is chemically compromised
(acid/heat), FDM can degrade into reactive humins or ring-opened species similar to BDA.

[1]

e THFDM (The Saturated Diol): Lacking the double bonds of the furan ring, THFDM cannot
form the reactive BDA metabolite. Its toxicity profile aligns with aliphatic diols and ethers—
primarily irritation and central nervous system (CNS) depression at high doses.
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Comparative Hazard Data (GHS Classification)

Hazard Class FDM (1883-75-6) THFDM (104-80-3) Scientific Context

LD50 (Rat) ~1650
Acute Oral Cat 4 (Harmful) Cat 4 (Harmful) mg/kg (inferred from
THF data).[1]

Both cause reversible
irritation; FDM dust is

Skin/Eye Cat 2 (Irritant) Cat 2 (Irritant) o
a mechanical irritant.

[1]

No structural alerts for

Sensitization Data Limited Negative protein haptenization.

[1]

FDM has a structural
alert due to the furan
o ) ) ring but lacks the
Genotoxicity Inconclusive/Alert Negative -
volatility of furan.
THFDM is Ames

negative.[1]

FDM dust irritates
. ) lungs; THFDM forms
Specific Risk STOT SE 3 (Resp) EUHO019 (Peroxides) ] )
explosive peroxides

upon storage.[1]

Visualization: Metabolic Fate & Safety Logic

The following diagram illustrates the divergent metabolic pathways that determine the safety
profile of these compounds.
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Figure 1: Metabolic bifurcation showing the detoxification of FDM to FDCA versus the
bioactivation of Furan, and the storage hazard of THFDM.

Experimental Protocols for Safety Validation
Protocol A: Peroxide Quantitation for THFDM

Rationale: Like its parent tetrahydrofuran (THF), THFDM contains an ether linkage susceptible
to auto-oxidation.[1] Researchers must verify peroxide levels before distillation or heating.[1]

Methodology:

+ Reagent Prep: Prepare a fresh 10% KI (Potassium lodide) solution in glacial acetic acid.

o Sampling: Take 1 mL of THFDM liquid.
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e Reaction: Add 1 mL of Kl solution. Shake gently.
e Observation (Immediate):
o Colorless: <5 ppm (Safe).[1]
o Yellow:[1] Low peroxides (Caution, do not distill).
o Brown/Red:[1] High peroxides (> 100 ppm).[1] DANGER.

o Neutralization: If positive, pass the solvent through a column of activated alumina or treat
with ferrous sulfate solution before disposal.

Protocol B: Ames Test (Bacterial Reverse Mutation)

Rationale: To definitively rule out genotoxicity for FDM derivatives in early-stage drug
development.[1]

Methodology (OECD 471 Compliant):
e Strains:S. typhimurium TA98, TA100, TA1535, TA1537, and E. coli WP2 uvrA.[2]

o Metabolic Activation: Prepare S9 mix (rat liver homogenate) to simulate mammalian

metabolism (crucial for furanics).

e Dosing: Prepare 5 concentrations of FDM (e.g., 50, 150, 500, 1500, 5000 u g/plate ) in
DMSO.

e Incubation:
o Mix bacteria + Test Article + S9 (or buffer) in top agar.[1]
o Pour onto minimal glucose agar plates.[1]
o Incubate at 37°C for 48-72 hours.

e Analysis: Count revertant colonies.

o Positive: Dose-dependent increase >2-fold over control.[1][2]
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o Negative:[1] No significant increase.[3]

o Note: FDM is expected to be Negative or Weakly Positive only at cytotoxic doses, unlike
Furan.

Handling, Storage, and Engineering Controls
2,5-Furandimethanol (FDM)[1]

» Stability:Acid and Heat Sensitive. FDM degrades rapidly >120°C or in the presence of
Brgnsted acids, forming insoluble humins.

o Storage: Store at 2—8°C (Refrigerated) under inert atmosphere (Argon/Nitrogen).

e PPE: N95/P2 dust mask is mandatory due to STOT SE 3 (Respiratory Irritation).[1] Nitrile
gloves (0.11 mm) provide sufficient splash protection.[1]

Tetrahydrofuran-2,5-dimethanol (THFDM)[1]

 Stability:Peroxide Former. Hygroscopic.[1]

o Storage: Store in amber glass at room temperature. Crucial: Containers must be air-tight but
headspace should be minimized to reduce peroxidation.[1] Test for peroxides every 6
months.[1]

e PPE: Chemical splash goggles are critical (Eye Irrit 2).[1] Butyl rubber gloves are preferred
for prolonged contact, as THF derivatives can permeate nitrile.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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and industry.
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Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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